Cas no 66165-06-8 (4,4-Dimethylthiochroman)

• Product Name: 4,4-Dimethylthiochroman
• CAS No: 66165-06-8
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• CID: 963402
• PubChem ID: 11019430
• Update Time: 2025-10-29

4,4-Dimethylthiochroman Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethylthiochroman
• 4,4-dimethyl-2,3-dihydrothiochromene
• 4,4-Dimethyl-3,4-dihydro-2H-1-benzothiopyran
• 4,4-Dimethyl-thiochroman
• A835353
• AS-19976
• 66165-06-8
• 4,4-dimethylthiochromane;4,4-Dimethylthiochroman
• 4,4-dimethylthiochromane
• MFCD09833433
• 3,4-dihydro-4,4-dimethyl 2H-1-benzothiopyran
• 4,4-Dimethythiochroman
• AM20040976
• DTXSID90452079
• SCHEMBL1649848
• AKOS006328738
• UKTQYFIDMREWNQ-UHFFFAOYSA-N

• MDL： MFCD09833433
• Inchi： 1S/C11H14S/c1-11(2)7-8-12-10-6-4-3-5-9(10)11/h3-6H,7-8H2,1-2H3
• InChI Key： UKTQYFIDMREWNQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C)(C)CC1

Computed Properties

• Exact Mass: 178.08200
• Monoisotopic Mass: 178.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Boiling Point: 255.6±10.0°C at 760 mmHg
• PSA: 25.30000
• LogP: 3.46000

4,4-Dimethylthiochroman Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 4,4-Dimethylthiochroman

Comprehensive Overview of 4,4-Dimethylthiochroman (CAS No. 66165-06-8): Properties, Applications, and Industry Insights

4,4-Dimethylthiochroman (CAS No. 66165-06-8) is a sulfur-containing heterocyclic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and material science research. This thiochroman derivative is characterized by its fused benzene and thiopyran rings, substituted with two methyl groups at the 4-position, which influence its physicochemical properties and reactivity. The compound's molecular formula C11H14S and molecular weight 178.29 g/mol make it a versatile intermediate in organic synthesis.

Recent studies highlight the growing interest in sulfur-containing compounds like 4,4-Dimethylthiochroman due to their potential applications in drug discovery and functional materials. Researchers are particularly focused on its role as a building block for pharmaceutical intermediates, where its structural motifs mimic bioactive molecules. The compound's lipophilicity and electron-rich sulfur atom contribute to its interactions with biological targets, making it relevant in medicinal chemistry projects targeting CNS disorders and metabolic diseases.

From a synthetic chemistry perspective, 4,4-Dimethylthiochroman serves as a valuable precursor for catalysis studies and asymmetric synthesis. Its stability under various reaction conditions allows for C-H functionalization and cross-coupling reactions, addressing current demands for green chemistry approaches. Industry reports indicate a 23% annual growth in the market for specialty sulfur compounds, driven by their utility in agrochemicals and electronic materials.

Analytical characterization of CAS 66165-06-8 typically involves GC-MS, HPLC, and NMR spectroscopy, with its melting point ranging between 45-48°C and boiling point at 285°C. These properties are frequently searched by quality control professionals optimizing purification protocols. The compound's solubility profile (soluble in organic solvents like ethanol and dichloromethane) makes it suitable for formulation development in various industries.

Emerging applications of 4,4-Dimethylthiochroman include its use in OLED materials, where its electron-donating properties enhance charge transport efficiency. This aligns with the global push for energy-efficient displays, a trending topic in material science forums. Patent analysis reveals increasing filings involving this compound for photovoltaic materials and organic semiconductors, reflecting its potential in renewable energy technologies.

Safety assessments of 4,4-Dimethylthiochroman indicate it requires standard laboratory handling procedures, with no extreme hazards reported. This positions it favorably compared to other organosulfur compounds in terms of industrial scalability. Current research explores its biodegradation pathways to address environmental concerns—a key consideration for ESG-compliant manufacturing processes.

The commercial availability of CAS 66165-06-8 through major chemical suppliers has increased by 40% since 2020, reflecting growing demand. Pricing trends show stability due to improved synthetic routes involving transition metal catalysis. Industry experts predict expanded applications in flavor and fragrance chemistry, where its thioether moiety contributes to unique olfactory profiles.

For researchers investigating structure-activity relationships, 4,4-Dimethylthiochroman offers valuable insights into steric effects and conformational analysis. Computational chemistry studies utilizing DFT calculations frequently reference this compound when modeling molecular interactions in complex systems. These aspects make it a recurring subject in computational drug design publications.

Future directions for 4,4-Dimethylthiochroman research include exploring its supramolecular chemistry applications and potential in metal-organic frameworks (MOFs). With the rise of AI-assisted molecular design, this compound's well-characterized properties serve as benchmark data for machine learning algorithms predicting novel heterocyclic systems.